![molecular formula C22H17N3O2 B11619612 Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate](/img/structure/B11619612.png)
Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate
Overview
Description
Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate is a compound that belongs to the class of quinazoline derivatives. Quinazoline derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications
Preparation Methods
The synthesis of Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate typically involves the reaction of 2-phenylquinazolin-4-amine with methyl 3-aminobenzoate under specific reaction conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound .
Chemical Reactions Analysis
Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substituting agents like alkyl halides . The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it has been investigated for its potential as an antimicrobial and anticancer agent . In medicine, it is being explored for its potential therapeutic applications in treating various diseases . In industry, it is used in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate involves its interaction with specific molecular targets and pathways . It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved may vary depending on the specific application and context .
Comparison with Similar Compounds
Methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate can be compared with other quinazoline derivatives, such as 2-phenylquinazolin-4-amine and 4-methyl-2-phenylquinazoline . These compounds share similar structural features but may differ in their biological activities and applications . The uniqueness of this compound lies in its specific substitution pattern and the resulting properties .
Properties
Molecular Formula |
C22H17N3O2 |
|---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
methyl 3-[(2-phenylquinazolin-4-yl)amino]benzoate |
InChI |
InChI=1S/C22H17N3O2/c1-27-22(26)16-10-7-11-17(14-16)23-21-18-12-5-6-13-19(18)24-20(25-21)15-8-3-2-4-9-15/h2-14H,1H3,(H,23,24,25) |
InChI Key |
VOKBJUGRXJLLDM-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NC2=NC(=NC3=CC=CC=C32)C4=CC=CC=C4 |
Origin of Product |
United States |
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